Cas no 1421461-98-4 (N-(3-phenylpropyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide)

• Product Name: N-(3-phenylpropyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide
• CAS No: 1421461-98-4
• MF: C₁₉H₂₄N₄O₂
• MW: 340.419464111328
• CID: 5402630
• Update Time: 2025-10-29

N-(3-phenylpropyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Phenylpropyl)-4-(2-pyrazinyloxy)-1-piperidinecarboxamide
• N-(3-phenylpropyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide

• Inchi： 1S/C19H24N4O2/c24-19(22-10-4-7-16-5-2-1-3-6-16)23-13-8-17(9-14-23)25-18-15-20-11-12-21-18/h1-3,5-6,11-12,15,17H,4,7-10,13-14H2,(H,22,24)
• InChI Key： MUVAHCHFNMNMFY-UHFFFAOYSA-N
• SMILES： N1(C(NCCCC2=CC=CC=C2)=O)CCC(OC2=NC=CN=C2)CC1

Experimental Properties

• Density: 1.185±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.4±50.0 °C(Predicted)
• pka: 15.27±0.40(Predicted)

Additional information on N-(3-phenylpropyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide

Introduction to N-(3-phenylpropyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide (CAS No. 1421461-98-4)

N-(3-phenylpropyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide, identified by its CAS number 1421461-98-4, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The piperidine core, combined with the pyrazin-2-yloxy moiety and the 3-phenylpropyl side chain, presents a promising scaffold for designing novel therapeutic agents.

The compound's structure is meticulously crafted to interact with biological targets in a specific manner. The piperidine ring is a common pharmacophore in many drugs, known for its ability to modulate receptor activity and enhance bioavailability. The introduction of the pyrazin-2-yloxy group adds another layer of complexity, potentially influencing the compound's solubility and metabolic stability. Meanwhile, the 3-phenylpropyl side chain contributes to the molecule's overall shape and electronic properties, which are crucial for binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurological pathways. N-(3-phenylpropyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide has emerged as a candidate for further investigation in this area. Studies have suggested that this compound may exhibit properties relevant to the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The interaction between the piperidine core and neurotransmitter receptors has been a focal point of research, with preliminary findings indicating potential therapeutic benefits.

The synthesis of N-(3-phenylpropyl)-4-(pyrazin-2-yloxy)piperidine-1-carboxamide involves a series of well-defined chemical transformations. The process typically begins with the preparation of key intermediates, such as 3-bromopropylbenzene and pyrazine-2-carboxylic acid derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions to form the desired piperidine-< strong >pyrazin-2-yloxy strong > linkage. Subsequent functionalization steps, including amide bond formation, complete the synthesis of the target molecule.

The pharmacological profile of N-(3-< strong >phenylpropyl strong >)-4-(< strong >pyrazin -2 -yloxy strong >)< strong >piperidine -1 -carboxamide strong >is under active investigation. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in neurotransmitter signaling. The compound's affinity for these targets has been measured using high-throughput screening techniques, providing valuable insights into its potential therapeutic applications.

The impact of structural modifications on the pharmacokinetic properties of N-(3-< strong >phenylpropyl strong >)-4-(< strong >pyrazin -2 -yloxy strong >)< strong >piperidine -1 -carboxamide strong >has also been explored. Researchers have examined how changes in the < strong >3 -phenylpropyl strong >side chain or the substitution pattern on the < strong >pyrazin -2 -yloxy strong >group can influence solubility, metabolic stability, and target binding affinity. These studies are crucial for optimizing drug candidates for clinical use.

In conclusion, N-(3-< strong >phenylpropyl strong >)-4-(< strong >pyrazin -2 -yloxy strong >)< strong >piperidine -1 -carboxamide strong >(CAS No. 1421461-98-4) represents a promising compound in pharmaceutical research. Its unique structure and potential biological activities make it an attractive candidate for further development in treating neurological disorders. As research continues to uncover new insights into its pharmacological properties, this molecule is poised to play a significant role in future therapeutic strategies.